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Compound of Interest

Compound Name:
3-[(2-Methyl-3-

furoyl)amino]benzoic acid

CAS No.: 298686-55-2

Cat. No.: B1347439

Get Quote

Compound Identity: 3-[(2-methyl-3-furoyl)amino]benzoic acid CAS Registry Number:

298686-55-2 Molecular Formula: C13H11NO4 Molecular Weight: 245.23 g/mol [1][2][3]

Executive Summary: The Physicochemical Profile
Status:Conditional Stability in Aqueous Media.[2]

CAS 298686-55-2 is a carboxylic acid derivative containing a furan moiety.[1][2][3][4][5][6] Its

behavior in bioassays is governed by two critical factors: pH-dependent solubility (driven by the

benzoic acid group) and oxidative sensitivity (driven by the electron-rich furan ring).[1][2][3]

Unlike many basic drugs (e.g., kinase inhibitors like Vandetanib) that precipitate at neutral pH,

this compound is acidic.[2][3] It is generally more soluble in neutral bioassay buffers (pH 7.[2]

[3]4) than in acidic stock solutions, provided the cation concentration (ionic strength) is

managed correctly.[2][3]
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Module A: The Solubility-pH Switch (The "Crash" Risk)
The primary failure mode for this compound in bioassays is precipitation due to incorrect pH

handling.[2][3] The benzoic acid moiety has a pKa of approximately 4.2.

In DMSO (Stock): The compound exists as the neutral, protonated species.[2][3] It is highly

soluble.[2]

In Acidic Buffer (pH < 5): The compound remains protonated and uncharged.[2][3] Aqueous

solubility is low.[2][7][8] Risk of precipitation is HIGH.[2]

In Neutral Buffer (pH 7.4): The compound deprotonates to the benzoate anion (

).[1][2][3] Aqueous solubility is improved. Risk of precipitation is LOW (unless
calcium/magnesium salts form insoluble complexes).[2][3]

Technical Recommendation: Always ensure your assay buffer pH is > 6.0 before adding the

compound.[2] If you are running an acidic assay (e.g., lysosomal targets at pH 4.5 or 5.0), you

must validate solubility empirically, as the compound will likely crash out of solution.[2][3]

Module B: Chemical Integrity (The Furan Vulnerability)
The furan ring in CAS 298686-55-2 is an electron-rich heterocycle.[1][2] While the amide linker

is hydrolytically stable, the furan is susceptible to:

Photo-oxidation: Exposure to ambient light can generate singlet oxygen, leading to ring

opening (oxidative degradation).[2][3]

Acid-catalyzed ring opening: Prolonged storage in highly acidic media can degrade the furan

core.[1][2]

Technical Recommendation:

Protect from Light: Store all stocks and assay plates in amber tubes or wrap in foil.

Avoid Vigorous Vortexing: Minimizes oxygen saturation in the working solution.[2]

Validated Protocols

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml1661
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml1661
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml1661
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.benchchem.com/pdf/sAJM589_Technical_Support_Center_Aqueous_Buffer_Solubility.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/11038.pdf
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
http://chemchart.com/cas-29.html
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml1661
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml1661
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml1661
http://chemchart.com/cas-29.html
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml1661
http://chemchart.com/cas-29.html
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.stressmarq.com/products/small-molecules/inhibitor/bafilomycin-a1-sih-391/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: The "Intermediate Dilution" Method
Directly shooting 100% DMSO stock into a purely aqueous buffer can cause "shock

precipitation" due to local high concentrations.[2] Use this stepwise protocol to ensure stability.

Reagents:

Stock: 10 mM CAS 298686-55-2 in anhydrous DMSO.

Intermediate Buffer: PBS (pH 7.4) + 0.1% BSA (Bovine Serum Albumin) or 0.01% Tween-20.

[1][2][3]

Assay Buffer: Your specific bioassay medium.[2][3]

Workflow:

Thaw DMSO stock at Room Temperature (RT). Vortex briefly.

Prepare Intermediate: Dilute Stock 1:10 into the Intermediate Buffer (e.g., 5 µL Stock + 45 µL

Buffer).

Note: The BSA/Tween acts as a solubility chaperone during the transition from organic to

aqueous phase.

Final Dilution: Dilute the Intermediate 1:100 into the Assay Buffer to reach the final testing

concentration (e.g., 10 µM).

Incubate: Allow to equilibrate for 15 minutes at RT before adding to cells/enzyme.

Protocol 2: Quality Control Check (Visual)
Before running a high-throughput screen, perform a "Turbidity Check":

Prepare the compound at 2x the final assay concentration in the assay buffer.

Measure Absorbance at 600 nm (OD600).

Pass Criteria: OD600 < 0.005 (relative to buffer blank).
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Fail Criteria: OD600 > 0.01 (indicates micro-precipitation/aggregation).[2][3]

Visual Troubleshooting Guides
Diagram 1: Solubility & Stability Decision Tree
This flowchart guides you through the logic of handling CAS 298686-55-2 based on your assay

conditions.
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Caption: Logical flow for predicting solubility failures based on pH and environmental factors.

Diagram 2: Serial Dilution Workflow
Visualizing the "Intermediate Dilution" method to prevent shock precipitation.
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Caption: Step-wise dilution strategy to maintain solubility during the transition from organic to

aqueous solvent.

Quantitative Data Summary
Parameter Value/Condition Implication for Bioassay

pKa (Acid) ~4.2 (Carboxylic Acid)
Soluble at pH > 5.5; Insoluble

at pH < 4.[1][2][3]0.

LogP (Octanol/Water) ~2.5 (Estimated)
Moderate lipophilicity; requires

DMSO for stock.[2][3]

DMSO Solubility > 20 mg/mL Excellent stock solvent.[2]

PBS Solubility (pH 7.4) ~0.5 - 1.0 mg/mL
Good for standard assays

(typically < 100 µM).[1][2][3]

PBS Solubility (pH 4.0) < 0.01 mg/mL CRITICAL FAILURE POINT.

Light Sensitivity High (Furan ring)
Must be stored in amber

vials/dark.[2][3]

Frequently Asked Questions (FAQ)
Q1: My compound precipitated immediately upon adding to the cell culture media. Why? A:

This is likely "Shock Precipitation."[2] Even though the compound is soluble at pH 7.4, the local

concentration at the tip of your pipette tip exceeds the solubility limit when a droplet of 100%

DMSO hits the water. Solution: Use the Intermediate Dilution Protocol (see Section 3) and

ensure rapid mixing or vortexing during addition.[2][3]

Q2: Can I store the diluted aqueous solution at 4°C for use next week? A:No. While the amide

bond is stable, the furan ring is sensitive to oxidation over time in aqueous solution.
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Furthermore, "salting out" can occur at lower temperatures.[2] Best Practice: Prepare aqueous

dilutions fresh daily.

Q3: I see a color change (yellowing) in my DMSO stock after 6 months. Is it still good?

A:Proceed with Caution. Yellowing often indicates oxidation of the furan ring or trace impurities.

Run an LC-MS to check purity. If purity is <95%, discard the stock. Store future stocks at -20°C

or -80°C under argon/nitrogen to prevent this.[1][2][3]

Q4: Does this compound bind to plastic? A: Moderately.[2][3] As a lipophilic molecule (LogP

~2.5), it can adhere to polystyrene.[2][3] We recommend using Low-Binding Polypropylene

plates and tips.[1][2][3] Adding 0.01% Tween-20 to your buffer significantly reduces surface

adsorption.[1][2][3]

References
PubChem Compound Summary.3-[(2-methyl-3-furoyl)amino]benzoic acid (CAS 298686-

55-2).[1][2][4] National Center for Biotechnology Information.[2][3] [1][2][3]

Lipinski, C. A., et al. (2001).[2][3] "Experimental and computational approaches to estimate

solubility and permeability in drug discovery and development settings."[2] Advanced Drug

Delivery Reviews, 46(1-3), 3-26.[1][2][3] (General principles of solubility for carboxylic acid

derivatives).

Di, L., & Kerns, E. H. (2006).[2][3] "Biological assay challenges from compound solubility:

strategies for bioassay optimization." Drug Discovery Today, 11(9-10), 446-451.[1][2][3]

(Protocols for DMSO stock management).

Dunlop, A. P. (1953).[2][3] "The Furans."[2] American Chemical Society Monograph Series.

[2][3] (Reference for the oxidative instability of furan rings).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

